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Cat. No.: B1591683
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For Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond a Simple Catalyst

Butyltin tris(2-ethylhexanoate), with the CAS number 23850-94-4, is an organotin compound
that is most widely recognized for its catalytic activity in various industrial polymerization
processes. To the materials scientist, it is a crucial component in the synthesis of polyesters,
polyurethanes, and other polymers. However, for the researcher, scientist, and drug
development professional, a deeper understanding of its chemical properties, mechanism of
action, and biological interactions is paramount. This guide provides a comprehensive technical
overview of Butyltin tris(2-ethylhexanoate), moving beyond its surface-level applications to
explore its synthesis, catalytic mechanisms, analytical characterization, toxicological profile,
and potential relevance in the broader context of medicinal chemistry and drug development.

Physicochemical Properties: A Foundation for
Application
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Butyltin tris(2-ethylhexanoate) is a viscous, pale-yellow liquid. Its physical and chemical
properties are summarized in the table below.

Property Value

CAS Number 23850-94-4

Molecular Formula C28H5406Sn

Molecular Weight 605.43 g/mol

Appearance Pale-yellow liquid

Solubility Highly soluble in organic solvents

Synthesis of Butyltin tris(2-ethylhexanoate): A
Methodological Overview

The synthesis of Butyltin tris(2-ethylhexanoate) typically involves the reaction of a
monobutyltin precursor with 2-ethylhexanoic acid. A common industrial method utilizes
monobutyltin trichloride as the starting material. The process can be generally described in the
following steps[1]:

o Reaction Setup: An appropriate amount of water is added to a reaction vessel equipped with
a stirrer.

o Addition of Reactants: Monobutyltin trichloride is added to the water with stirring, followed by
the addition of 2-ethylhexanoic acid.

» Neutralization: An alkaline agent is slowly added to the reaction mixture to neutralize the
hydrochloric acid formed during the reaction, controlling the pH to a range of 4.5-5.5.

o Reaction Completion: The mixture is allowed to react for a set period, typically around 3
hours, at a controlled temperature.

* Phase Separation and Purification: After the reaction is complete, the mixture is allowed to
stand, leading to phase separation. The organic phase containing the product is then
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isolated, heated under vacuum to remove any residual volatiles, and filtered to yield the final
Butyltin tris(2-ethylhexanoate) product.

Monobutyltin Trichloride
(Z-Ethylhexanoic AcidHReaction Vessel Neutralization & Reaction Product Mixture Phase Separation & Purification Butyltin tris(2-ethylhexanoate))

/

Alkaline Agent

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of Butyltin tris(2-ethylhexanoate).

Catalytic Mechanism of Action: The Role of the Tin
Center

The primary industrial application of Butyltin tris(2-ethylhexanoate) is as a catalyst for
esterification, transesterification, and polycondensation reactions.[2][3] Its catalytic activity
stems from the Lewis acidic nature of the tin(IV) center.

The proposed mechanism for esterification involves the coordination of the carbonyl oxygen of
the carboxylic acid to the electron-deficient tin atom. This coordination increases the
electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by an
alcohol. The subsequent steps involve proton transfer and the elimination of water to form the
ester and regenerate the catalyst.
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Catalytic Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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